Cas no 2227854-58-0 ((3S)-3-(5-fluoro-2-hydroxyphenyl)-3-hydroxypropanoic acid)

• Product Name: (3S)-3-(5-fluoro-2-hydroxyphenyl)-3-hydroxypropanoic acid
• CAS No: 2227854-58-0
• MF: C₉H₉FO₄
• MW: 200.163766622543
• CID: 6384219
• PubChem ID: 165972669
• Update Time: 2025-06-07

(3S)-3-(5-fluoro-2-hydroxyphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(5-fluoro-2-hydroxyphenyl)-3-hydroxypropanoic acid
• 2227854-58-0
• EN300-1825024

• Inchi： 1S/C9H9FO4/c10-5-1-2-7(11)6(3-5)8(12)4-9(13)14/h1-3,8,11-12H,4H2,(H,13,14)/t8-/m0/s1
• InChI Key： WFGNRIDHEUASBI-QMMMGPOBSA-N
• SMILES： FC1C=CC(=C(C=1)[C@H](CC(=O)O)O)O

Computed Properties

• Exact Mass: 200.04848693g/mol
• Monoisotopic Mass: 200.04848693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 77.8Ų

Additional information on (3S)-3-(5-fluoro-2-hydroxyphenyl)-3-hydroxypropanoic acid

Introduction to (3S)-3-(5-fluoro-2-hydroxyphenyl)-3-hydroxypropanoic Acid (CAS No. 2227854-58-0)

(3S)-3-(5-fluoro-2-hydroxyphenyl)-3-hydroxypropanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2227854-58-0, possesses a unique structural framework that makes it a promising candidate for various biochemical applications. The presence of both hydroxyl and fluoro substituents in its molecular structure contributes to its distinct chemical properties, which are being explored for their potential in drug development and therapeutic interventions.

The molecular structure of (3S)-3-(5-fluoro-2-hydroxyphenyl)-3-hydroxypropanoic acid consists of a propanoic acid backbone with stereochemical complexity at the third carbon position, denoted by the (3S) configuration. This stereochemistry is crucial for its biological activity, as it influences how the compound interacts with biological targets. The aromatic ring substituent, specifically a 5-fluoro-2-hydroxyphenyl group, adds another layer of functional diversity, enabling interactions with various enzymes and receptors in biological systems.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluorine atom in the 5-fluoro-2-hydroxyphenyl group can significantly influence the electronic properties of the molecule, making it more suitable for use in drug design. This has led to extensive research into fluorinated derivatives as potential therapeutic agents.

One of the most compelling aspects of (3S)-3-(5-fluoro-2-hydroxyphenyl)-3-hydroxypropanoic acid is its potential application in the development of novel pharmaceuticals. Its unique structural features suggest that it could serve as a key intermediate in synthesizing more complex molecules with specific biological activities. For instance, researchers have been exploring its utility in creating inhibitors for enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

The hydroxyl groups present in the molecule also contribute to its reactivity, allowing for further functionalization through various chemical transformations. This flexibility makes it an attractive scaffold for medicinal chemists who are looking to develop new drugs with tailored properties. The stereochemical purity of the (3S) configuration ensures that any derivatives synthesized from this compound will retain consistent biological activity, which is essential for therapeutic applications.

Recent studies have begun to unravel the pharmacological potential of compounds like (3S)-3-(5-fluoro-2-hydroxyphenyl)-3-hydroxypropanoic acid. Researchers have identified several promising targets where this compound could exert its effects. For example, its structure resembles that of known bioactive molecules that interact with proteins involved in signal transduction and cell proliferation. By modulating these pathways, the compound may offer therapeutic benefits in conditions where dysregulation of these processes plays a role.

The synthesis of (3S)-3-(5-fluoro-2-hydroxyphenyl)-3-hydroxypropanoic acid presents unique challenges due to its complex stereochemistry and functional groups. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as asymmetric hydrogenation and chiral resolution have been particularly useful in ensuring high enantiomeric purity, which is critical for its biological efficacy.

The pharmacokinetic properties of this compound are also under investigation. Preliminary data suggest that it may exhibit good oral bioavailability and metabolic stability, making it a viable candidate for further development into a drug candidate. Additionally, its fluorinated nature may contribute to reduced susceptibility to degradation by metabolic enzymes, potentially leading to a longer half-life and improved therapeutic window.

In conclusion, (3S)-3-(5-fluoro-2-hydroxyphenyl)-3-hydroxypropanoic acid (CAS No. 2227854-58-0) represents an exciting area of research with significant potential in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable compound for further exploration. As research continues to uncover new applications and synthetic strategies, this molecule is poised to play an important role in the development of novel therapeutics.